Cas no 86952-03-6 (1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid)

• Product Name: 1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid
• CAS No: 86952-03-6
• MF: C₁₂H₂₂N₂O₆
• MW: 290.312883853912
• CID: 660084
• PubChem ID: 71413613
• Update Time: 2025-04-19

1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxa-4,10-diazacyclododecane-4,10-diacetic acid
• 2-[10-(carboxymethyl)-1,7-dioxa-4,10-diazacyclododec-4-yl]acetic acid
• 86952-03-6
• DTXSID30833126
• SCHEMBL20564592
• 2,2'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)diacetic acid
• FT-0776035
• 2,2'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)diaceticacid

• Inchi： 1S/C12H22N2O6/c15-11(16)9-13-1-5-19-7-3-14(10-12(17)18)4-8-20-6-2-13/h1-10H2,(H,15,16)(H,17,18)
• InChI Key： ABTQGSUSLWDPQC-UHFFFAOYSA-N
• SMILES： O1CCN(CC(=O)O)CCOCCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 290.14778643g/mol
• Monoisotopic Mass: 290.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 99.5Ų